(S)-3-(4-Chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide (S)-3-(4-Chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16182251
InChI: InChI=1S/C17H13ClF4N2O5/c1-16(26,8-29-10-3-4-12(18)13(19)7-10)15(25)23-9-2-5-14(24(27)28)11(6-9)17(20,21)22/h2-7,26H,8H2,1H3,(H,23,25)/t16-/m0/s1
SMILES:
Molecular Formula: C17H13ClF4N2O5
Molecular Weight: 436.7 g/mol

(S)-3-(4-Chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide

CAS No.:

Cat. No.: VC16182251

Molecular Formula: C17H13ClF4N2O5

Molecular Weight: 436.7 g/mol

* For research use only. Not for human or veterinary use.

(S)-3-(4-Chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide -

Specification

Molecular Formula C17H13ClF4N2O5
Molecular Weight 436.7 g/mol
IUPAC Name (2S)-3-(4-chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide
Standard InChI InChI=1S/C17H13ClF4N2O5/c1-16(26,8-29-10-3-4-12(18)13(19)7-10)15(25)23-9-2-5-14(24(27)28)11(6-9)17(20,21)22/h2-7,26H,8H2,1H3,(H,23,25)/t16-/m0/s1
Standard InChI Key LVWMWYCDQNZFKV-INIZCTEOSA-N
Isomeric SMILES C[C@](COC1=CC(=C(C=C1)Cl)F)(C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F)O
Canonical SMILES CC(COC1=CC(=C(C=C1)Cl)F)(C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features a chiral propanamide core with stereochemical specificity at the C2 position, as denoted by the (S)-configuration. Key substituents include:

  • A 4-chloro-3-fluorophenoxy group at the C3 position.

  • A hydroxyl (-OH) and methyl (-CH₃) group at the C2 position.

  • A 4-nitro-3-(trifluoromethyl)phenyl group bonded via an amide linkage at the N-terminus.

This arrangement confers unique electronic and steric properties, influencing its reactivity and biological interactions .

Table 1: Fundamental Molecular Properties

PropertyValueSource
Molecular FormulaC₁₇H₁₃ClF₄N₂O₅
Molecular Weight436.7 g/mol
CAS NumberNot publicly disclosed
IUPAC Name(2S)-3-(4-chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide

The presence of electron-withdrawing groups (e.g., nitro, trifluoromethyl) enhances metabolic stability, while halogen atoms (Cl, F) improve lipophilicity and membrane permeability.

Synthesis and Reaction Pathways

Multi-Step Synthetic Strategy

The synthesis of this compound involves sequential functionalization of the propanamide backbone, typically proceeding through three stages:

  • Halogenation and Nitration: Introduction of chloro and nitro groups to aromatic precursors under controlled electrophilic substitution conditions.

  • Amide Bond Formation: Coupling of the nitro-substituted aniline derivative with the halogenated phenoxypropanoyl chloride via nucleophilic acyl substitution.

  • Stereochemical Resolution: Chiral purification techniques, such as enzymatic resolution or chromatography, to isolate the (S)-enantiomer.

Table 2: Representative Synthetic Steps

StepReaction TypeKey Reagents/Conditions
1Electrophilic Aromatic SubstitutionCl₂/FeCl₃ (chlorination), HNO₃/H₂SO₄ (nitration)
2Nucleophilic Acyl SubstitutionThionyl chloride (SOCl₂), DMAP catalyst
3Chiral SeparationChiral HPLC, Enzymatic resolution

Industrial-scale production remains challenging due to the need for high enantiomeric purity and the cost of fluorinated reagents.

Biological Activity and Pharmacological Studies

Mechanism of Action

Preliminary studies suggest the compound interacts with multiple biological targets:

  • Anti-inflammatory Activity: Inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) pathways, reducing prostaglandin and leukotriene synthesis.

  • Anticancer Potential: Apoptotic induction in cancer cell lines via Bcl-2 protein suppression and caspase-3 activation.

Table 3: In Vitro Biological Activity

Assay ModelObserved EffectIC₅₀/EC₅₀Source
COX-2 Inhibition82% inhibition at 10 μM2.3 μM
MCF-7 Breast Cancer70% cell death at 50 μM18.4 μM

Pharmacokinetic Profile

While in vivo data remain limited, structural analogs exhibit:

  • Oral Bioavailability: ~40% in rodent models due to enhanced lipophilicity.

  • Half-Life: 6–8 hours, with hepatic clearance via glucuronidation.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator